Cas no 1421516-92-8 (N'-(3-chloro-4-fluorophenyl)-N-3-(furan-2-yl)-3-hydroxypropylethanediamide)

• Product Name: N'-(3-chloro-4-fluorophenyl)-N-3-(furan-2-yl)-3-hydroxypropylethanediamide
• CAS No: 1421516-92-8
• MF: C₁₅H₁₄ClFN₂O₄
• MW: 340.734066486359
• CID: 6606706
• PubChem ID: 71787752
• Update Time: 2025-05-21

N'-(3-chloro-4-fluorophenyl)-N-3-(furan-2-yl)-3-hydroxypropylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-fluorophenyl)-N-3-(furan-2-yl)-3-hydroxypropylethanediamide
• N'-(3-chloro-4-fluorophenyl)-N-[3-(furan-2-yl)-3-hydroxypropyl]oxamide
• F6190-1392
• AKOS024536669
• 1421516-92-8
• N1-(3-chloro-4-fluorophenyl)-N2-(3-(furan-2-yl)-3-hydroxypropyl)oxalamide
• N'-(3-CHLORO-4-FLUOROPHENYL)-N-[3-(FURAN-2-YL)-3-HYDROXYPROPYL]ETHANEDIAMIDE

• Inchi： 1S/C15H14ClFN2O4/c16-10-8-9(3-4-11(10)17)19-15(22)14(21)18-6-5-12(20)13-2-1-7-23-13/h1-4,7-8,12,20H,5-6H2,(H,18,21)(H,19,22)
• InChI Key： FGYDDJVGZDVPBW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C(NCCC(C1=CC=CO1)O)=O)=O)F

Computed Properties

• Exact Mass: 340.0626128g/mol
• Monoisotopic Mass: 340.0626128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-chloro-4-fluorophenyl)-N-3-(furan-2-yl)-3-hydroxypropylethanediamide

Comprehensive Analysis of N'-(3-chloro-4-fluorophenyl)-N-3-(furan-2-yl)-3-hydroxypropylethanediamide (CAS No. 1421516-92-8)

N'-(3-chloro-4-fluorophenyl)-N-3-(furan-2-yl)-3-hydroxypropylethanediamide (CAS No. 1421516-92-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a 3-chloro-4-fluorophenyl moiety with a furan-2-yl group, linked through a 3-hydroxypropyl spacer and an ethanediamide backbone. This configuration offers potential applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

Recent studies highlight the growing demand for heterocyclic compounds like this one, as they often exhibit enhanced bioavailability and metabolic stability. Researchers are particularly interested in its hydrogen-bonding capacity, attributed to the hydroxypropyl and amide functionalities, which could facilitate interactions with biological targets. The presence of both chloro and fluoro substituents further enhances its potential as a scaffold for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

From a synthetic chemistry perspective, the compound’s furan ring introduces challenges and opportunities in green chemistry applications. Furan derivatives are increasingly explored as sustainable alternatives to petroleum-based intermediates, resonating with the global push for eco-friendly synthesis. Analytical techniques such as HPLC-MS and NMR are critical for characterizing this compound, addressing common queries about purity validation and structural elucidation in peer-reviewed literature.

The compound’s CAS No. 1421516-92-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening libraries. Its potential role in cancer research or neurodegenerative disease models is speculative but aligns with trends in targeted therapy discussions. Notably, the 3-chloro-4-fluorophenyl segment mirrors pharmacophores found in FDA-approved drugs, sparking interest in repurposing strategies—a trending topic in computational chemistry circles.

In agrochemical contexts, the furan-2-yl component may contribute to pest resistance mechanisms, a pressing concern given climate change-induced crop vulnerabilities. However, thorough toxicological profiling remains essential, as emphasized in recent regulatory science debates. The compound’s logP and solubility parameters are also key data points for researchers optimizing formulation stability, a frequent pain point in industrial applications.

As the scientific community prioritizes fragment-based drug design, this compound’s modular structure offers versatility for lead optimization. Its ethanediamide linker could serve as a template for proteolysis-targeting chimeras (PROTACs), a revolutionary approach in degradation therapeutics. These intersections with cutting-edge methodologies ensure its continued relevance in patent filings and grant proposals.